Cas no 816444-28-7 (Cyclopentanecarboxylicacid, 2-amino-3-ethyl-, 1,1-dimethylethyl ester, (1R,2S,3R)-)

• Product Name: Cyclopentanecarboxylicacid, 2-amino-3-ethyl-, 1,1-dimethylethyl ester, (1R,2S,3R)-
• CAS No: 816444-28-7
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 715491
• PubChem ID: 11241339
• Update Time: 2025-04-19

Cyclopentanecarboxylicacid, 2-amino-3-ethyl-, 1,1-dimethylethyl ester, (1R,2S,3R)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylicacid, 2-amino-3-ethyl-, 1,1-dimethylethyl ester, (1R,2S,3R)-
• Cyclopentanecarboxylic acid, 2-amino-3-ethyl-, 1,1-dimethylethyl ester, (1R,2S,3R)- (9CI)
• 816444-28-7
• Cyclopentanecarboxylic acid,2-amino-3-ethyl-,1,1-dimethylethyl ester,(1R,2S,3R)-(9ci)

• Inchi： 1S/C12H23NO2/c1-5-8-6-7-9(10(8)13)11(14)15-12(2,3)4/h8-10H,5-7,13H2,1-4H3/t8-,9-,10+/m1/s1
• InChI Key： DPQTWFIKNTVQCH-BBBLOLIVSA-N
• SMILES： O(C(C)(C)C)C([C@@H]1CC[C@@H](CC)[C@@H]1N)=O

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3Ų